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Compound of Interest

Compound Name: 6-Cyanohexanoic acid

Cat. No.: B1265822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enzymatic synthesis of

6-aminohexanoic acid from 6-cyanohexanoic acid. This biocatalytic approach offers a

potentially greener and more specific alternative to traditional chemical synthesis routes.

Introduction
6-Aminohexanoic acid, a valuable monomer for the production of nylon-6 and an important

pharmaceutical intermediate, can be synthesized from 6-cyanohexanoic acid through the

enzymatic hydrolysis of the nitrile group. This reaction is catalyzed by a class of enzymes

known as nitrilases (EC 3.5.5.1). Nitrilases offer high selectivity and operate under mild

reaction conditions, minimizing the formation of byproducts and reducing the environmental

impact.[1][2][3][4] This document outlines the materials, methods, and data analysis for this

enzymatic conversion.

Reaction Principle
The enzymatic synthesis of 6-aminohexanoic acid from 6-cyanohexanoic acid proceeds via

the hydrolysis of the terminal nitrile group to a carboxylic acid, with the concomitant release of

ammonia. The amino group present at the 6-position of the substrate remains unaffected.

Reaction:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1265822?utm_src=pdf-interest
https://www.benchchem.com/product/b1265822?utm_src=pdf-body
https://www.benchchem.com/product/b1265822?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3537687/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3815905/
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-214-00194
https://openbiotechnologyjournal.com/VOLUME/15/PAGE/71/FULLTEXT/
https://www.benchchem.com/product/b1265822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-Cyanohexanoic acid + 2 H₂O ---(Nitrilase)--> 6-Aminohexanoic acid + NH₃

Experimental Workflow
The overall experimental workflow for the enzymatic synthesis is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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